Cas no 683237-35-6 (N-(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide)
N-(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide
- 2,2-dimethyl-N-(3-methyl-6-methylsulfonyl-1,3-benzothiazol-2-ylidene)propanamide
- SR-01000010437-1
- Oprea1_216406
- N-[(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,2-dimethylpropanamide
- AKOS024602895
- F1105-0351
- 683237-35-6
- SR-01000010437
- (Z)-N-(3-methyl-6-(methylsulfonyl)benzo[d]thiazol-2(3H)-ylidene)pivalamide
- Propanamide, 2,2-dimethyl-N-[3-methyl-6-(methylsulfonyl)-2(3H)-benzothiazolylidene]-
-
- Inchi: 1S/C14H18N2O3S2/c1-14(2,3)12(17)15-13-16(4)10-7-6-9(21(5,18)19)8-11(10)20-13/h6-8H,1-5H3
- InChI Key: UZRXLZSJTKXBIM-UHFFFAOYSA-N
- SMILES: C(N=C1N(C)C2=CC=C(S(C)(=O)=O)C=C2S1)(=O)C(C)(C)C
Computed Properties
- Exact Mass: 326.07588479g/mol
- Monoisotopic Mass: 326.07588479g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 558
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 101Ų
N-(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1105-0351-2μmol |
N-[(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,2-dimethylpropanamide |
683237-35-6 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1105-0351-5μmol |
N-[(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,2-dimethylpropanamide |
683237-35-6 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1105-0351-10μmol |
N-[(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,2-dimethylpropanamide |
683237-35-6 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1105-0351-20μmol |
N-[(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,2-dimethylpropanamide |
683237-35-6 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1105-0351-1mg |
N-[(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,2-dimethylpropanamide |
683237-35-6 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1105-0351-2mg |
N-[(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,2-dimethylpropanamide |
683237-35-6 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1105-0351-3mg |
N-[(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,2-dimethylpropanamide |
683237-35-6 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1105-0351-4mg |
N-[(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,2-dimethylpropanamide |
683237-35-6 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1105-0351-5mg |
N-[(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,2-dimethylpropanamide |
683237-35-6 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1105-0351-10mg |
N-[(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,2-dimethylpropanamide |
683237-35-6 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on N-(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide
Professional Introduction to N-(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide (CAS No. 683237-35-6)
N-(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 683237-35-6, represents a class of heterocyclic molecules that exhibit promising biological activities. The structural framework of this molecule incorporates several key functional groups, including a benzothiazole core, a methanesulfonyl substituent, and an amide linkage, which collectively contribute to its unique chemical properties and potential therapeutic applications.
The benzothiazole scaffold is a well-known pharmacophore in medicinal chemistry, frequently found in various bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors. In particular, the presence of the 6-methanesulfonyl group enhances the lipophilicity and electronic properties of the molecule, making it more suitable for membrane interactions and receptor binding. The 3-methyl group further modulates the electronic distribution and steric environment around the benzothiazole ring, influencing its overall biological activity.
The amide functionality in N-(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide serves as a crucial pharmacophoric element. Amides are known for their versatility in drug design due to their ability to form hydrogen bonds and stabilize protein structures. The specific arrangement of atoms in this amide linkage contributes to the compound's solubility and metabolic stability, which are critical factors in drug development.
In recent years, there has been growing interest in exploring the pharmacological potential of benzothiazole derivatives. Studies have demonstrated that these compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The structural features of N-(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro strong>>1,3-benzothiazol>-2>ylidene>-> 22-dimethylpropanamide make it a particularly attractive candidate for further investigation.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the
The biological evaluation of N-(
In addition to its potential therapeutic applications, N-(
The development of new pharmaceuticals relies heavily on innovative synthetic strategies and interdisciplinary collaboration between chemists, biologists, and pharmacologists. N-(
In conclusion, N-(
683237-35-6 (N-(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)